Cas no 2680891-44-3 (1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid
• CAS No: 2680891-44-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5653420
• PubChem ID: 165938312
• Update Time: 2025-10-30

1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276358
• 1-[(prop-2-en-1-yloxy)carbonyl]-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid
• 2680891-44-3
• 1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H15NO4/c1-3-6-12(10(14)15)7-5-8-13(12)11(16)17-9-4-2/h1,4H,2,5-9H2,(H,14,15)
• InChI Key： NVEVRNRXRUFKOI-UHFFFAOYSA-N
• SMILES： OC(C1(CC#C)CCCN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid

1-(Prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid

The compound 1-(prop-2-en-1-yloxy)carbonyl-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid (CAS No. 2680891443) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique properties and versatility in synthetic chemistry. The molecule features a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with two key functional groups: a propargyl group (propargyl substituent) and an enol ether group (propenoyloxy substituent). These substituents contribute to the compound's reactivity, stability, and potential biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The pyrrolidine ring serves as a versatile scaffold for the design of bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of the propargyl group (C≡CCH₂-) introduces additional reactivity, making this compound a valuable intermediate in organic synthesis. The enol ether group (CH₂=CH-O-CO-) further enhances the molecule's ability to participate in various chemical transformations, such as cycloadditions and conjugate additions.

One of the most promising applications of this compound lies in its use as a building block for more complex molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents. For instance, the propargyl group can undergo cyclization reactions to form fused ring systems, while the enol ether group can participate in Michael addition reactions to create diverse structures with potential therapeutic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including alkylation, acylation, and conjugate addition reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies. The use of transition metal catalysts, such as palladium or nickel complexes, has significantly improved the efficiency and selectivity of these reactions.

The biological activity of 1-(prop-2-en-1-yloxy)carbonyl-2-(propargyl)pyrrolidine carboxylic acid has been evaluated in several in vitro and in vivo models. Initial studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anti-cancer drug development.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity. Results indicate that it is not inherently hazardous to aquatic life under standard test conditions. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 1-(propenoyloxy)carbonyl-pyrrolidine carboxylic acid (CAS No. 2680891443) is a multifaceted organic molecule with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists seeking to develop novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the field of organic chemistry.